Cas no 1261994-38-0 (3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid
• CAS No: 1261994-38-0
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD18319463
• CID: 2768202
• PubChem ID: 53225381
• Update Time: 2025-05-25

3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18319463
• 4'-(Hydroxymethyl)-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• Z3244919914
• 3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid, 95%
• 1261994-38-0
• DTXSID60689113
• 3-(4-HYDROXYMETHYLPHENYL)-5-METHOXYBENZOIC ACID
• 3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid

• MDL： MFCD18319463
• Inchi： 1S/C15H14O4/c1-19-14-7-12(6-13(8-14)15(17)18)11-4-2-10(9-16)3-5-11/h2-8,16H,9H2,1H3,(H,17,18)
• InChI Key： YAZPELVBSQRBSN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=C(C=1)C1C=CC(CO)=CC=1

Computed Properties

• Exact Mass: 258.08920892Da
• Monoisotopic Mass: 258.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid

Introduction to 3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid (CAS No. 1261994-38-0) and Its Emerging Applications in Chemical Biology

3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261994-38-0, is a structurally unique organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoic acid derivative, characterized by the presence of both a hydroxymethyl group at the para position of the phenyl ring and a methoxy group at the fifth position of the benzoic acid moiety, exhibits a diverse range of potential biological activities. The compound's molecular structure imparts distinct physicochemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The 3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid molecule belongs to the class of polyphenolic derivatives, which are widely recognized for their antioxidant, anti-inflammatory, and anticarcinogenic properties. The hydroxymethyl group (–CH₂OH) at the 4-position of the phenyl ring enhances its ability to participate in hydrogen bonding interactions, while the methoxy group (–OCH₃) at the 5-position contributes to electronic delocalization, influencing its reactivity and solubility profile. These structural features make it an attractive candidate for further exploration in drug discovery and molecular pharmacology.

Recent advancements in computational chemistry and high-throughput screening have facilitated a deeper understanding of the pharmacological potential of 3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid. Studies have demonstrated its ability to modulate key signaling pathways involved in cellular homeostasis, including those associated with oxidative stress and inflammation. For instance, preliminary in vitro investigations suggest that this compound may inhibit the activity of cyclooxygenase-2 (COX-2), a well-known enzyme implicated in pain and inflammation. Additionally, its structural analogs have shown promise in preclinical models as potential inhibitors of kinases and other enzymes relevant to cancer progression.

The hydroxymethylphenyl moiety, in particular, has been highlighted as a critical pharmacophore for its interactions with biological targets. This region allows for versatile binding modes within protein active sites, enabling the compound to exert multifaceted effects on cellular processes. Furthermore, the methoxybenzoic acid backbone provides stability and metabolic resilience, which are essential attributes for a lead compound undergoing optimization for clinical use. These characteristics position 3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid as a promising candidate for further development into a therapeutic agent.

In light of these findings, researchers are increasingly exploring synthetic derivatives of 3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid to enhance its bioavailability and target specificity. Strategies such as halogenation, alkylation, or heterocyclic ring fusion are being employed to modify its pharmacokinetic profile while retaining its core biological activity. These efforts align with broader trends in medicinal chemistry aimed at developing next-generation drugs with improved efficacy and reduced side effects.

The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of novel derivatives of 3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid. Predictive models can rapidly assess the potential binding affinity and toxicity profiles of modified structures, enabling researchers to prioritize promising candidates for experimental validation. This interdisciplinary approach leverages computational power to complement traditional wet-lab techniques, expediting the transition from benchside to bedside.

Moreover, recent clinical trials have begun to explore analogs of this compound for their therapeutic potential in chronic diseases such as neurodegenerative disorders and metabolic syndromes. The hydroxymethylphenyl group's ability to cross the blood-brain barrier has been particularly noted in studies investigating its role as a neuroprotective agent. Early results suggest that certain derivatives may mitigate oxidative damage in neuronal cells without significant off-target effects.

The versatility of 3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid extends beyond its applications in small-molecule drug development. It serves as an excellent starting material for exploring new synthetic pathways and functional materials. For example, its incorporation into polymer matrices has shown promise in creating advanced drug delivery systems capable of controlled release profiles. This adaptability underscores its significance not only as a pharmacological entity but also as an industrial chemical with broad utility.

As our understanding of molecular interactions continues to evolve, so too does our appreciation for compounds like 3-(4-Hydroxymethylphenyl)-5-methoxybenzoic acid (CAS No. 1261994-38-0). Ongoing research aims to unravel additional layers of biological function while addressing challenges such as bioavailability and metabolic clearance. By leveraging cutting-edge technologies and collaborative efforts across disciplines, scientists are poised to unlock new therapeutic possibilities derived from this remarkable molecule.